molecular formula C8H10ClNO3 B1442587 Amino(3-hydroxyphenyl)acetic acid hydrochloride CAS No. 81017-73-4

Amino(3-hydroxyphenyl)acetic acid hydrochloride

Cat. No. B1442587
CAS RN: 81017-73-4
M. Wt: 203.62 g/mol
InChI Key: KHWQGSMWKXKSAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Amino(3-hydroxyphenyl)acetic acid hydrochloride is a chemical compound with the molecular formula C8H10ClNO3 . It is not intended for human or veterinary use and is typically used for research purposes.


Molecular Structure Analysis

The molecular structure of Amino(3-hydroxyphenyl)acetic acid hydrochloride consists of 8 carbon atoms, 10 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 3 oxygen atoms .


Chemical Reactions Analysis

Amino acids, including Amino(3-hydroxyphenyl)acetic acid hydrochloride, can act as both an acid and a base. In the presence of a base, the carboxylate group captures a hydrogen ion, and the amino acid becomes positively charged. Conversely, in the presence of an acid, the removal of the hydrogen ion from the amino group of the zwitterion produces a negatively charged amino acid .


Physical And Chemical Properties Analysis

Amino acids, including Amino(3-hydroxyphenyl)acetic acid hydrochloride, are non-volatile crystalline solids, which melt or decompose at fairly high temperatures. They possess high dielectric constants and high dipole moments, reflecting the discrete separation of positive and negative charges in their dipolar ionic forms .

Scientific Research Applications

Environmental Degradation and Toxicology

Phenylacetic acid derivatives, including Amino(3-hydroxyphenyl)acetic acid hydrochloride, are studied in the context of environmental degradation, particularly in water treatment and soil remediation. Advanced oxidation processes (AOPs) are employed to degrade recalcitrant compounds like acetaminophen, a compound structurally related to phenylacetic acid, into less harmful by-products. Research in this area focuses on understanding the kinetics, mechanisms, and by-products of these processes, as well as their environmental impacts and biotoxicity. For instance, Qutob et al. (2022) reviewed the degradation of acetaminophen by AOPs, highlighting various by-products and their biotoxicity, and proposing degradation pathways based on computational methods, which can enhance the understanding of similar processes for phenylacetic acid derivatives (Qutob et al., 2022).

Biotechnology and Industrial Applications

In biotechnological and industrial contexts, the roles of aromatic amino acids and their metabolites, which include phenylacetic acid derivatives, are explored for their potential in producing bioactive compounds and for use in industrial cleaning processes. For example, the enzymatic preparation of bioactive peptides from soybean and velvet beans, which involves the use of aromatic amino acids, has been reviewed, showing potential ACE inhibitory activities beneficial for health applications (Sitanggang et al., 2021). Additionally, the use of organic acids, including phenylacetic acid, in industrial cleaning processes for ferrous and non-ferrous metals in acidic solutions is discussed, highlighting the need for safer and less corrosive alternatives (Goyal et al., 2018).

Pharmacology and Therapeutic Applications

Phenylacetic acid derivatives are also studied for their pharmacological effects. For instance, N-acetylcysteine, a derivative with an acetyl group, shows promise in psychiatry for the treatment of various disorders due to its antioxidative, neurotropic, and anti-inflammatory properties (Dean et al., 2011). This suggests potential therapeutic applications for similar compounds in treating psychiatric and neurological conditions.

Future Directions

There is significant interest in the synthesis of heterocycle-incorporated azo dye derivatives as potential scaffolds in the pharmaceutical sector. The pharmaceutical industries need a simplistic synthesis approach that can afford a wide range of azo dye derivatives . This could potentially open up new avenues for research involving Amino(3-hydroxyphenyl)acetic acid hydrochloride.

properties

IUPAC Name

2-amino-2-(3-hydroxyphenyl)acetic acid;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9NO3.ClH/c9-7(8(11)12)5-2-1-3-6(10)4-5;/h1-4,7,10H,9H2,(H,11,12);1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KHWQGSMWKXKSAR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)O)C(C(=O)O)N.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10ClNO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

203.62 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Amino(3-hydroxyphenyl)acetic acid hydrochloride

CAS RN

81017-73-4
Record name 2-amino-2-(3-hydroxyphenyl)acetic acid hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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